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Compound of Interest

Compound Name: Methyl Belinostat-d5

Cat. No.: B12418524

Core Chemical Properties and Structure

Methyl Belinostat-d5 is the deuterated form of Methyl Belinostat, an active metabolite of the
histone deacetylase (HDAC) inhibitor, Belinostat. The incorporation of five deuterium atoms on
the aniline ring provides a stable isotopic label, making it an ideal internal standard for mass
spectrometry-based quantification.

Table 1: Chemical Properties of Methyl Belinostat-d5

Property Value

Molecular Formula C16H11DsN204S[1][2]

Molecular Weight 337.41 g/mol [1][3]

Appearance White to slightly yellow powder[4]

N Short term (days to weeks) at 0 - 4 °C; Long
Storage Conditions
term (months to years) at -20 °C[4]

Parent Compound Belinostat[5]

Non-labelled CAS 1485081-34-2[2][4]

Chemical Structure:
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Methyl Belinostat-d5 possesses a sulfonamide-hydroxamide structure, characteristic of many
HDAC inhibitors. The deuterium labeling is specifically on the phenyl ring of the sulfamoyl

group.
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Chemical Structure of Methyl Belinostat-d5
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Signaling Pathway of Belinostat
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LC-MS/MS Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12418524?utm_src=pdf-custom-synthesis
https://immunomart.org/product/methyl-belinostat-d5/
https://axios-research.com/methyl-belinostat-d5
https://clearsynth.com/product/methyl-belinostat-d5-aniline-d5-
https://www.medchemleader.com/product-CL1164
https://veeprho.com/impurities/2130853-04-0-belinostat-acid-d5/
https://www.benchchem.com/product/b12418524#methyl-belinostat-d5-chemical-properties-and-structure
https://www.benchchem.com/product/b12418524#methyl-belinostat-d5-chemical-properties-and-structure
https://www.benchchem.com/product/b12418524#methyl-belinostat-d5-chemical-properties-and-structure
https://www.benchchem.com/product/b12418524#methyl-belinostat-d5-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12418524?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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